Cas no 16083-93-5 (Phosphetane,2,2,3-trimethyl-1-phenyl-, 1-oxide)
16083-93-5 structure
Product Name:Phosphetane,2,2,3-trimethyl-1-phenyl-, 1-oxide
CAS No:16083-93-5
MF:C12H17OP
MW:208.236544370651
CID:221972
PubChem ID:316383
Update Time:2025-04-19
Phosphetane,2,2,3-trimethyl-1-phenyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Phosphetane,2,2,3-trimethyl-1-phenyl-, 1-oxide
- 2,2,3-trimethyl-1-phenyl-1λ<sup>5</sup>-phosphetane 1-oxide
- 1-Phenyl-2,2,3-trimethyl-phosphetane 1-oxide
- 1-Phenyl-2,2,3-trimethylphosphetanoxid
- 2,2,3-trimethyl-1-phenyl-1
- 2,2,3-Trimethyl-1-phenylphosphetan-1-oxid
- 2,2,3-trimethyl-1-phenyl-phosphetane 1-oxide
- AC1L7TQE
- AGN-PC-00L0PD
- NSC244310
- SCHEMBL11375420
- DTXSID20311605
- 16083-93-5
- NSC-244310
- XMRNRYZTDXDPDU-UHFFFAOYSA-N
- 2,2,3-Trimethyl-1-phenylphosphetane 1-oxide #
- 2,2,3-Trimethyl-1-phenyl-1lambda~5~-phosphetan-1-one
-
- Inchi: 1S/C12H17OP/c1-10-9-14(13,12(10,2)3)11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3
- InChI Key: XMRNRYZTDXDPDU-UHFFFAOYSA-N
- SMILES: P1(C2C=CC=CC=2)(CC(C)C1(C)C)=O
Computed Properties
- Exact Mass: 208.10181
- Monoisotopic Mass: 208.101702159g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 3.10330
Phosphetane,2,2,3-trimethyl-1-phenyl-, 1-oxide Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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